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Compound of Interest

Compound Name: 1,2,4,5-Benzenetetrol

Cat. No.: B1197355

The following guide provides essential safety and logistical information for the proper disposal
of 1,2,4,5-Benzenetetrol, ensuring compliance with safety regulations and environmental
protection. This procedure is intended for researchers, scientists, and drug development
professionals familiar with laboratory settings.

Immediate Safety Protocols

Before handling 1,2,4,5-Benzenetetrol for disposal, it is critical to understand its associated
hazards. This chemical is harmful if swallowed, causes skin irritation, can result in serious eye
damage, and may lead to respiratory irritation.[1] Therefore, strict adherence to safety
measures is mandatory.

Personal Protective Equipment (PPE): All personnel handling 1,2,4,5-Benzenetetrol must use
the following PPE to minimize exposure:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

o Skin Protection: Handle with chemical-impermeable gloves. Wear fire or flame-resistant and
impervious clothing.[2]

» Respiratory Protection: In case of dust formation or if exposure limits are exceeded, use a
full-face respirator.[2]

Step-by-Step Disposal Procedure
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Step 1: Waste ldentification and Segregation 1,2,4,5-Benzenetetrol must be treated as
hazardous chemical waste.

e Do Not Mix: Never mix 1,2,4,5-Benzenetetrol waste with other chemical waste unless
compatibility has been verified. Storing incompatible substances together can lead to violent
reactions or the emission of poisonous gases.[3]

e Aqueous vs. Solid: Solid forms of this chemical must not be disposed of in the trash.[3] While
some dilute agueous solutions of less hazardous chemicals can be drain-disposed after pH
neutralization (to between 5.0 and 12.5), this is not recommended for 1,2,4,5-Benzenetetrol
due to its hazard profile.[3][4] All forms of this chemical should be collected for professional
disposal.

Step 2: Waste Containment and Labeling Proper containment is crucial for safe storage and
transport.

o Use Appropriate Containers: Collect and store waste in suitable, closed containers that are
chemically compatible to prevent leakage or rupture.[3] Plastic containers are often
preferred.[5]

o Label Containers Clearly: Each waste container must be clearly labeled with the words
"Hazardous Waste," the full chemical name ("1,2,4,5-Benzenetetrol”), and a clear hazard
warning.[6] Keep a detailed log of the contents of each container to avoid costly identification
testing by disposal technicians.[4]

Step 3: On-Site Storage in a Satellite Accumulation Area (SAA) Generated hazardous waste
must be stored in a designated SAA pending pickup.[3][6]

e Location: The SAA must be at or near the point of waste generation and under the control of
the laboratory operator.[5][7]

e Accumulation Limits: A maximum of 55 gallons of hazardous waste may be stored in an
SAA.[5] Once this limit is reached, the waste must be removed within three calendar days.[5]
Partially filled containers may remain in the SAA for up to one year.[3]

Step 4: Arrange for Professional Disposal Disposal of 1,2,4,5-Benzenetetrol must be handled
by qualified professionals.
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o Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

or a licensed hazardous waste disposal contractor for pickup.[3]

o Waste Manifest: A waste manifest system tracks the hazardous waste from generation to its

final disposal location.[6] Ensure you receive an initial manifest from the waste handler and a

final manifest once the waste has been disposed of.[6]

Data Presentation: Hazard Summary

The following table summarizes the hazard classifications for 1,2,4,5-Benzenetetrol according

to the Globally Harmonized System (GHS).

Hazard Class Hazard Statement GHS Code
Acute Toxicity, Oral Harmful if swallowed H302
Skin Corrosion/Irritation Causes skin irritation H315
Serious Eye Damage/Irritation Causes serious eye damage H318
Specific Target Organ Toxicity May cause respiratory irritation ~ H335

Data sourced from PubChem
CID 69464.[1]

Disposal Workflow Visualization

The diagram below illustrates the procedural logic for the proper disposal of 1,2,4,5-

Benzenetetrol.
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Caption: Workflow for the safe disposal of 1,2,4,5-Benzenetetrol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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